Silicon manganese

• Molecular Formula: C5H5MnSi
• Molecular Weight: 148.12 g/mol
• InChI: InChI=1S/C5H5Si.Mn/c1-2-4-6-5-3-1;/h1-5H
• InChIKey: KCXIUMSAGRTVQI-UHFFFAOYSA-N

Silicon Manganese (SiMn) Alloy Overview

Silicon manganese (SiMn), standardized as silicomanganese under ASTM A483/A483M, is a ternary ferroalloy composed primarily of manganese (Mn, 60–68 wt%), silicon (Si, 12–25 wt%), and iron (Fe, balance), with controlled carbon, phosphorus, and sulfur impurities [1]. It is the second-highest-volume ferroalloy consumed globally in electric-arc furnace production and serves a dual function in steelmaking: as a composite deoxidizer that simultaneously scavenges dissolved oxygen from molten steel while introducing both Mn and Si as alloying elements [2]. Its consumption is split approximately 60% as a deoxidizer/alloying agent and 40% as a reductant for producing medium/low-carbon ferromanganese and electrolytic manganese metal [3].

Composite deoxidizer & alloying agent for electric-arc furnace steelmaking

Reductant for producing medium/low-carbon FeMn and electrolytic Mn metal

• [1] ASTM A483/A483M-10(2025), Standard Specification for Silicomanganese, ASTM International, West Conshohocken, PA, 2025. View Source
• [2] Baidu Baike, '硅锰合金 (Silicon Manganese Alloy),' Baidu Encyclopedia, accessed April 2026. View Source
• [3] Baidu Baike, '锰硅合金 (Manganese Silicon Alloy),' Baidu Encyclopedia, accessed April 2026. View Source

Why SiMn Cannot Be Replaced by FeSi/FeMn

SiMn is not metallurgically equivalent to sequential or separate additions of ferrosilicon (FeSi) and ferromanganese (FeMn). When silicon and manganese are introduced as a pre-alloyed composite, synergistic thermodynamic effects lower the activity of SiO₂ in the slag phase, driving the deoxidation equilibrium further toward lower dissolved oxygen levels than can be achieved by adding either element alone [1]. Critically, the Si-Mn composite generates molten manganese silicate deoxidation products (MnSiO₃, melting at 1270°C; Mn₂SiO₄, melting at 1327°C) that remain liquid at steelmaking temperatures, enabling rapid coalescence and flotation [2]. In contrast, silicon-only deoxidation produces solid SiO₂ (melting point 1710°C), which resists agglomeration and is slow to separate from the melt [3]. Substituting separate FeSi and FeMn additions therefore predictably yields higher residual oxygen, increased inclusion populations, and degraded steel cleanliness.

Sequential FeSi + FeMn additions

Lacks Si-Mn thermodynamic synergy; may yield higher residual oxygen and inclusion populations.

Si-only deoxidation (ferrosilicon)

Produces solid SiO₂ that resists agglomeration; inclusion removal may be slower than with liquid Mn-silicates.

• [1] Total Materia, 'Steel Deoxidation: Part Two,' Total Materia Articles, Key to Metals AG. View Source
• [2] Baidu Baike, '硅锰 (Silicon Manganese),' Baidu Encyclopedia, accessed April 2026. View Source
• [3] Song, T.; Wang, Z.; Bao, Y.; Gu, C.; Zhang, Z. Effect of Silicon–Manganese Deoxidation on Oxygen Content and Inclusions in Molten Steel. Processes 2024, 12, 767. View Source

SiMn vs. Single-Element Deoxidizers: Evidence

Deoxidation Burn-Loss: Composite vs. Single Addition

Under identical steelmaking deoxidation conditions, silicon manganese alloy reduces the elemental burn-loss (oxidation loss) of both manganese and silicon to 29% each, compared with 46% for manganese added alone and 37% for silicon added alone [1]. This means that for every ton of Mn units introduced, SiMn delivers ~37% more usable manganese into the steel and ~22% more usable silicon compared with single-element ferroalloy additions [2]. The higher effective yield translates directly into reduced ferroalloy consumption per heat and lower slag volume.

Deoxidation Burn-Loss

Head-to-head

SiMn: Mn 29%, Si 29%

FeMn alone: Mn 46%; FeSi alone: Si 37%

Supports lower ferroalloy consumption per heat

Same deoxidation conditions; multiple industry sources

Evidence Dimension	Elemental burn-loss (oxidation loss) rate during deoxidation
Target Compound Data	SiMn alloy: Mn burn-loss 29%, Si burn-loss 29%
Comparator Or Baseline	Mn alone (ferromanganese): 46% burn-loss; Si alone (ferrosilicon): 37% burn-loss
Quantified Difference	Mn loss reduced by 17 percentage points (37% relative reduction); Si loss reduced by 8 percentage points (22% relative reduction)
Conditions	Same steelmaking deoxidation conditions; data consistent across multiple industry sources and authoritative databases

Why This Matters

Lower burn-loss directly reduces ferroalloy consumption cost per ton of steel and minimizes slag handling, making SiMn the higher-yield procurement choice when both Mn and Si additions are required.

• [1] Baidu Baike, '硅锰 (Silicon Manganese),' Baidu Encyclopedia, accessed April 2026. View Source
• [2] AonMetals, 'How to choose deoxidizer for steelmaking, which one is better, ferrosilicon, silicomanganese or ferromanganese?', May 7, 2024. View Source

Residual Oxygen: SiMn vs. Si-Only Deoxidation

In controlled laboratory thermal experiments at 1650°C using a 2 kg vacuum induction furnace, silicon–manganese combined deoxidation consistently stabilized the total oxygen content in molten steel at 35 ppm (35 × 10⁻⁶) after 30 minutes of reaction, regardless of the initial oxygen concentration (tested across initial [O] of ~160 to 800 ppm) [1]. Under identical experimental conditions, deoxidation with silicon alone (low-carbon ferrosilicon) achieved a final oxygen content of only 43 ppm [2]. The 8 ppm difference represents a 19% lower residual oxygen level. At a Mn–Si ratio of 3.17, thermodynamic calculations using FactSage 7.2 confirmed that the equilibrium oxygen mass fraction converged at 35 ppm, matching experimental results [3]. While aluminum deoxidation can achieve <10 ppm, the SiMn value of 35 ppm is reached without the inclusion-related drawbacks of the aluminum route (see Evidence Item 4).

Residual Oxygen

Head-to-head

35 ppm (SiMn) vs 43 ppm (Si-only)

Reported lower residual oxygen level

2 kg VIF, 1650°C, 30 min; LECO TCH-600 analyzer

Evidence Dimension	Final residual total oxygen content in molten steel after 30 min deoxidation
Target Compound Data	SiMn deoxidation: 35 ppm (35 × 10⁻⁶) across multiple initial oxygen levels and Mn–Si ratios
Comparator Or Baseline	Si-only deoxidation (low-carbon FeSi): 43 ppm (43 × 10⁻⁶)
Quantified Difference	8 ppm lower (18.6% relative reduction in residual oxygen)
Conditions	2 kg vacuum induction furnace, 1650°C, MgO crucible, argon atmosphere; initial [O] 160–800 ppm; 30 min reaction time; LECO TCH-600 oxygen–nitrogen–hydrogen analyzer

Why This Matters

Lower residual oxygen is a direct proxy for cleaner steel with fewer oxide inclusions; the 19% improvement over Si-only deoxidation is achieved without switching to aluminum deoxidation and its associated inclusion-morphology penalties.

• [1] Song, T.; Wang, Z.; Bao, Y.; Gu, C.; Zhang, Z. Effect of Silicon–Manganese Deoxidation on Oxygen Content and Inclusions in Molten Steel. Processes 2024, 12, 767. Section 3.1.1, Figure 4. View Source
• [2] Song, T.; Wang, Z.; Bao, Y.; Gu, C.; Zhang, Z. Effect of Silicon–Manganese Deoxidation on Oxygen Content and Inclusions in Molten Steel. Processes 2024, 12, 767. Section 4, Conclusion (1). View Source
• [3] Song, T.; Wang, Z.; Bao, Y.; Gu, C.; Zhang, Z. Effect of Silicon–Manganese Deoxidation on Oxygen Content and Inclusions in Molten Steel. Processes 2024, 12, 767. Section 3.1.3, Figure 5. View Source

Deoxidation Product Melting Point: Mn-Silicates vs. SiO₂

The deoxidation products formed by silicon manganese alloy are MnSiO₃ (rhodonite, melting point 1270°C) and Mn₂SiO₄ (tephroite, melting point 1327°C), both of which are fully molten at typical steelmaking temperatures (~1600°C) [1]. In contrast, silicon-only deoxidation yields solid SiO₂ with a melting point of 1710°C, well above the molten steel temperature, resulting in solid particles that resist coalescence and float slowly [2]. Aluminum deoxidation produces Al₂O₃ with an even higher melting point of 2050°C [3]. The MDPI study directly observed that Si–Mn deoxidation products initially appear as spherical SiO₂-type inclusions of ~1 μm that progressively incorporate Mn to form liquid MnO–SiO₂ composite inclusions; these liquid droplets collide, coalesce, and grow, ultimately reaching stable sizes and floating out of the melt efficiently [4]. The liquid nature of Mn-silicates at steelmaking temperatures is the mechanistic basis for the lower burn-loss and lower final oxygen content documented in Evidence Items 1 and 2.

Deoxidation Product Melting

Cross-study

MnSiO₃ 1270°C, Mn₂SiO₄ 1327°C

SiO₂ 1710°C (solid); Al₂O₃ 2050°C

Liquid Mn-silicates enable faster coalescence and flotation

Standard thermodynamic data; confirmed at 1650°C

Evidence Dimension	Melting point of deoxidation products and physical state at steelmaking temperature (~1600°C)
Target Compound Data	MnSiO₃: 1270°C; Mn₂SiO₄: 1327°C — both liquid at ~1600°C
Comparator Or Baseline	SiO₂ (Si-only deoxidation): 1710°C — solid at ~1600°C; Al₂O₃ (Al deoxidation): 2050°C — solid at ~1600°C
Quantified Difference	MnSiO₃ melts 440°C lower than SiO₂; Mn₂SiO₄ melts 383°C lower than SiO₂. Both Mn-silicates are 723–780°C below Al₂O₃ melting point.
Conditions	Melting points from standard thermodynamic data; confirmed in Si–Mn deoxidation thermal experiments at 1650°C (Processes 2024); Al₂O₃ melting point from industry reference (2050°C)

Why This Matters

Liquid deoxidation products coalesce and float orders of magnitude faster than solid particles according to Stokes' law, meaning SiMn enables shorter inclusion removal times, reduced reoxidation risk, and higher throughput in ladle metallurgy operations.

• [1] Baidu Baike, '硅锰 (Silicon Manganese),' Baidu Encyclopedia, accessed April 2026. View Source
• [2] Song, T.; Wang, Z.; Bao, Y.; Gu, C.; Zhang, Z. Effect of Silicon–Manganese Deoxidation on Oxygen Content and Inclusions in Molten Steel. Processes 2024, 12, 767. Section 3.1.2. View Source
• [3] Luoyang Shennai Power Equipment Co., Ltd., 'Summary of knowledge on commonly used deoxidizers for cast steel smelting (一),' October 31, 2024. View Source
• [4] Song, T.; Wang, Z.; Bao, Y.; Gu, C.; Zhang, Z. Effect of Silicon–Manganese Deoxidation on Oxygen Content and Inclusions in Molten Steel. Processes 2024, 12, 767. Section 4, Conclusion (3). View Source

Inclusions and Fatigue Life: SiMn vs. Al Deoxidation

A critical differentiation of the SiMn deoxidation route versus the conventional aluminum deoxidation route lies in inclusion type and its impact on fatigue performance. Aluminum deoxidation, while capable of reducing oxygen to <10 ppm, generates non-deformable Al₂O₃, magnesium–aluminum spinel, and calcium–aluminate (Ds-type) inclusions that remain brittle and angular during hot rolling, acting as stress concentrators that initiate rolling contact fatigue failure [1]. These same inclusions cause nozzle clogging during continuous casting [2]. The Si–Mn deoxidation route produces predominantly spherical, deformable manganese silicate inclusions ranging from 1 to 6 μm in size (depending on initial oxygen content and Mn–Si ratio), which are significantly smaller and less harmful than the calcium–aluminate inclusions from Al deoxidation [3]. Wang et al. demonstrated that under the same total oxygen content, the fatigue performance of bearing steel deoxidized by Si–Mn can match or even slightly surpass that of Al-deoxidized bearing steel [4]. Gu et al. further confirmed that the silicate inclusions in Si–Mn-deoxidized steel were significantly smaller than those formed by Al deoxidation [5]. This evidence underpins the growing industrial shift toward non-aluminum deoxidation processes for premium bearing steel grades.

Inclusions & Fatigue

Cross-study

Spherical Mn-silicates 1–6 μm, deformable

Al₂O₃/Ca-aluminate inclusions, angular, non-deformable

Fatigue life parity without nozzle clogging risk

Bearing steel context; industrial trial referenced

Evidence Dimension	Inclusion type, size, deformability, and resultant fatigue performance in bearing steel
Target Compound Data	SiMn deoxidation: spherical Mn-silicate inclusions, 1–6 μm, deformable during hot rolling; fatigue performance matches or slightly surpasses Al-deoxidized steel at equal total oxygen
Comparator Or Baseline	Al deoxidation: non-deformable angular Al₂O₃ / Mg-Al spinel / Ca-aluminate (Ds-type) inclusions; causes fatigue failure; nozzle blockage during casting; achieves <10 ppm oxygen but with inclusion-quality penalty
Quantified Difference	SiMn silicate inclusions significantly smaller than Al-deoxidation inclusions (Gu et al.); under same total oxygen, SiMn fatigue life ≥ Al-deoxidized (Wang et al.)
Conditions	Bearing steel (GCr15 / SAE 52100 type) production; laboratory thermal experiments and industrial trials; GB/T1825-2016 high-carbon chromium-bearing steel standard composition range

Why This Matters

For bearing steel and other fatigue-critical applications, the SiMn non-aluminum deoxidation route offers a procurement pathway to achieving inclusion-related fatigue performance parity with (or superiority to) the Al route while eliminating the operational risk of nozzle clogging during continuous casting.

• [1] Song, T.; Wang, Z.; Bao, Y.; Gu, C.; Zhang, Z. Effect of Silicon–Manganese Deoxidation on Oxygen Content and Inclusions in Molten Steel. Processes 2024, 12, 767. Introduction, lines 16–28. View Source
• [2] Song, T.; Wang, Z.; Bao, Y.; Gu, C.; Zhang, Z. Effect of Silicon–Manganese Deoxidation on Oxygen Content and Inclusions in Molten Steel. Processes 2024, 12, 767. Introduction, lines 27–32. View Source
• [3] Song, T.; Wang, Z.; Bao, Y.; Gu, C.; Zhang, Z. Effect of Silicon–Manganese Deoxidation on Oxygen Content and Inclusions in Molten Steel. Processes 2024, 12, 767. Section 3.2, inclusion size distribution 1–6 μm. View Source
• [4] Wang et al., cited in: Song, T.; Wang, Z.; Bao, Y.; Gu, C.; Zhang, Z. Processes 2024, 12, 767. Section 1, lines 104–107. View Source
• [5] Gu et al., cited in: Song, T.; Wang, Z.; Bao, Y.; Gu, C.; Zhang, Z. Processes 2024, 12, 767. Section 1, lines 108–112. View Source

Procurement Cost: SiMn vs. Ferrosilicon

In the European bulk ferroalloy market as of November 2024, silicomanganese was priced at €990–975 per metric ton (DDP), while 75% ferrosilicon commanded €1,500–1,300 per metric ton (DDP) [1]. This represents a price differential of approximately €330–380 per ton, or 25–29% lower cost for SiMn. In October 2024, both SiMn and high-carbon ferromanganese (HC FeMn, 76% Mn) were available at ~€950–1,000 per ton, indicating near price parity between SiMn and HC FeMn [2]. In the Indian market (November 2024), SiMn (60-14 grade) traded at INR 64,100–65,000/t ($758–769/t) exw, while ferrosilicon (70% grade) traded at INR 108,500/t ($1,283/t) exw-Guwahati — a 41% premium for FeSi over SiMn [3]. In the Chinese market (April 2026), SiMn 6517 grade was quoted at approximately RMB 5,750–5,900/t (Northern market) and RMB 5,800–5,900/t (Southern market) [4]. For steelmakers requiring both manganese and silicon addition, procuring a single SiMn alloy instead of separate FeSi and FeMn purchases eliminates one procurement line item, reduces inventory complexity, and captures the documented yield advantage (Evidence Item 1).

Procurement Cost

Cross-study

SiMn €990–975/t (Europe Q4 2024)

FeSi (75%) €1,500–1,300/t; HC FeMn ~€1,000/t

Reduces total ferroalloy spend when Mn and Si are both required

European DDP and Indian exw spot pricing referenced

Evidence Dimension	Market price per metric ton (delivered)
Target Compound Data	SiMn (65% Mn, 16–17% Si): €990–975/mt DDP Europe (Nov 2024); INR 64,100–65,000/t exw India (Nov 2024); RMB 5,750–5,900/t China (Apr 2026)
Comparator Or Baseline	FeSi (75% Si): €1,500–1,300/mt DDP Europe (Nov 2024); FeSi (70%): INR 108,500/t exw India (Nov 2024); HC FeMn (76% Mn): €990–1,025/mt DDP Europe (Nov 2024)
Quantified Difference	SiMn ~25–29% cheaper than FeSi in Europe; ~41% cheaper than FeSi in India; roughly at parity with HC FeMn in Europe
Conditions	European DDP and Indian exw pricing, Q4 2024; Chinese domestic pricing, April 2026; bulk ferroalloy spot and contract markets

Why This Matters

When a steel grade specification requires both Mn and Si, procuring SiMn in a single purchase order reduces total ferroalloy expenditure by avoiding the substantial price premium of ferrosilicon, while also capturing the burn-loss yield advantage and logistical simplification.

• [1] Ryan, A.P., 'European bulk ferroalloy tidbits,' LinkedIn post, November 15, 2024. View Source
• [2] Ryan, A.P., 'European HC FeMn and SiMn prices slide below €1,000 per mt,' LinkedIn post, October 4, 2024. View Source
• [3] BigMint, 'Weekly round-up: Indian ferroalloys prices edge lower on global uncertainties,' November 30, 2024. View Source
• [4] Mysteel, '4月硅锰国际主流价格 (April International Silicon Manganese Mainstream Prices),' April 22, 2026. View Source

ASTM A483 Grade Architecture for Specification-Based Procurement

The ASTM A483/A483M standard defines three standardized grades of silicomanganese with tightly specified composition ranges, providing a procurement framework absent for many generic ferroalloy products [1]. Grade A specifies Mn 65.0–68.0% and Si 18.5–21.0% with C ≤1.5%; Grade B specifies Mn 65.0–68.0% and Si 16.0–18.5% with C ≤2.0%; Grade C specifies Mn 65.0–68.0% and Si 12.5–16.0% with C ≤3.0% [2]. All three grades share maximum limits of P ≤0.20% and S ≤0.04%, with supplemental trace-element limits for As (≤0.10%), Sn (≤0.010%), Pb (≤0.030%), Cr (≤0.50%), Ni (≤0.20%), and Mo (≤0.10%) [3]. The standard also specifies size tolerances across multiple standard block ranges (203.2 mm down to <6.35 mm). This multi-grade architecture enables procurement to match grade selection to the target steel carbon specification: Grade A for low-carbon and specialty steels requiring minimal carbon pickup, Grade B for medium-carbon grades, and Grade C for general carbon steel production where higher carbon is tolerable.

ASTM A483 Grade Architecture

Specification review

Grade AMn 65–68%, Si 18.5–21%, C ≤1.5% Grade BMn 65–68%, Si 16–18.5%, C ≤2.0% Grade CMn 65–68%, Si 12.5–16%, C ≤3.0% Impurity limitsP ≤0.20%, S ≤0.04%, plus trace elements

Standardized multi-source procurement framework

ANSI-accredited ASTM A483/A483M-10(2025)

Evidence Dimension	Availability of internationally recognized standard specification with defined grade chemistry and size tolerances
Target Compound Data	ASTM A483 Grades A/B/C with defined Mn, Si, C, P, S ranges plus supplemental trace-element maxima and standard size blocks
Comparator Or Baseline	Generic/non-standardized silicomanganese or separate FeSi/FeMn products requiring ad hoc quality agreements
Quantified Difference	Not applicable (qualitative procurement advantage: standardized specification vs. ad hoc negotiation)
Conditions	International trade and procurement per ASTM A483/A483M-10(2025); ANSI-accredited standard; applicable to all global supply chains

Why This Matters

The ASTM A483 standard provides a legally enforceable, internationally recognized quality specification that reduces supplier qualification burden, enables competitive multi-source bidding on a like-for-like basis, and ensures batch-to-batch consistency in critical impurity levels.

• [1] ASTM A483/A483M-10(2025), Standard Specification for Silicomanganese, ASTM International, 2025. View Source
• [2] Mysteel Baike, '美国硅锰合金 (American Silicomanganese Alloy),' documenting ANSI/ASTM A483-(64)80 grade compositions, created August 2, 2008. View Source
• [3] ANSI Webstore, ASTM A483/A483M-10(2020), Standard Specification for Silicomanganese. View Source

Silicon Manganese Application Scenarios

Low-Carbon and Medium-Carbon Steel Deoxidation

In the production of low-carbon and medium-carbon steel grades (e.g., cold-rolled sheet, structural steel, low-alloy steel), SiMn serves as the preferred composite deoxidizer and alloying agent. The documented burn-loss advantage — 29% for both Mn and Si versus 46% and 37% respectively for single-element additions [1] — directly reduces ferroalloy consumption per heat. Selecting ASTM A483 Grade A (C ≤1.5%, Si 18.5–21.0%) or Grade B (C ≤2.0%, Si 16.0–18.5%) ensures minimal carbon pickup while delivering the full deoxidation yield benefit [2]. The 35 ppm residual oxygen achieved with SiMn deoxidation [3] meets cleanliness requirements for these grade families without the nozzle-clogging risk associated with aluminum deoxidation [4].

Non-Aluminum Deoxidation for Premium Bearing Steel

For high-quality bearing steel where rolling contact fatigue life is the paramount performance criterion, the SiMn pre-deoxidation route — combined with diffusion deoxidation and vacuum final deoxidation — has emerged as an industrially validated alternative to the conventional aluminum deoxidation process. The evidence that SiMn-deoxidized bearing steel achieves fatigue performance matching or slightly surpassing that of Al-deoxidized steel at equal total oxygen content [1], while producing spherical, deformable silicate inclusions (1–6 μm) instead of brittle, angular calcium–aluminate Ds-type inclusions [2], directly supports specification of SiMn in the deoxidation protocol. Controlling the Mn–Si ratio near the optimum (≥1.55) minimizes inclusion size and density [3]. This application scenario is specifically relevant to bearing steel producers seeking to eliminate the root cause of calcium–aluminate-initiated fatigue spalling.

Cost-Sensitive Bulk Carbon Steel Production

In high-volume carbon steel production (rebar, wire rod, structural sections) where both Mn and Si addition are required, the procurement economics strongly favor a single SiMn purchase over separate FeSi and FeMn orders. With FeSi (75% Si) priced at a 25–41% premium over SiMn in European and Indian markets respectively [1], and HC FeMn at approximate parity with SiMn [2], using SiMn eliminates the need to purchase any FeSi. Combined with the 37% relative reduction in Mn burn-loss versus separate FeMn addition [3], the total ferroalloy cost per ton of steel is materially lower. The ASTM A483 Grade C (Si 12.5–16.0%, higher carbon tolerance) is the appropriate specification for this cost-driven application scenario [4].

HSLA Steel with Controlled Mn/Si Ratio

In high-strength low-alloy (HSLA) steel plate production, the Mn/Si ratio in the melt directly influences inclusion characteristics and mechanical properties. The MDPI study demonstrated that Si–Mn deoxidation with controlled Mn–Si ratios (tested at 0.71, 1.55, and 3.17) enables tuning of the deoxidation rate and final inclusion population [1]. A higher Mn/Si ratio promotes more effective deoxidation, resulting in cleaner steel with reduced non-metallic inclusion levels [2]. For HSLA steels with low carbon equivalent (C ≤0.08%, CE(IIW) ≈0.30%), Si concentrations up to 1.0% can be used to achieve yield strength Rₑ ≤420 MPa with ductile-brittle transition temperature Tₜᵣ < −70°C on air-cooled 30 mm plate [3]. SiMn alloy provides the simultaneous Mn and Si delivery needed to hit these tight composition windows in a single addition step.

Application

Selection Property

Validation Focus

Low-Carbon / Medium-Carbon Steel Deoxidation

Composite deoxidizer with controlled carbon pickup

Deoxidation yield and final oxygen content

Premium Bearing Steel (Non-Al Route)

Non-aluminum deoxidation producing liquid Mn-silicate inclusions

Inclusion type, size, and fatigue performance

Cost-Sensitive Bulk Carbon Steel

Single-alloy procurement replacing FeSi + FeMn

Total ferroalloy cost per ton of steel

HSLA Steel with Controlled Mn/Si Ratio

Simultaneous Mn and Si delivery with tunable ratio

Inclusion population control and mechanical properties

• [1] Baidu Baike, '硅锰 (Silicon Manganese),' Baidu Encyclopedia, accessed April 2026. View Source
• [2] Mysteel Baike, '美国硅锰合金 (American Silicomanganese Alloy),' ASTM A483 grade composition table, created August 2, 2008. View Source
• [3] Song, T.; Wang, Z.; Bao, Y.; Gu, C.; Zhang, Z. Effect of Silicon–Manganese Deoxidation on Oxygen Content and Inclusions in Molten Steel. Processes 2024, 12, 767. View Source
• [4] Ryan, A.P., 'European bulk ferroalloy tidbits,' LinkedIn, November 15, 2024; and BigMint, 'Indian ferroalloys prices,' November 30, 2024. View Source
• [5] Naseer, F., 'Effect of alloying elements on mechanical properties of steel,' LinkedIn post, 2024. View Source
• [6] Kothe, A. et al., 'Structure Property Relationships in HSLA Steel with Low-Carbon and Manganese and Increased Silicon Content,' Journal de Physique IV, 3(C7), pp. 101–104, 1993. View Source